Cas no 2172531-95-0 (1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172531-95-0
• MF: C₆H₅F₅N₄O
• MW: 244.122117757797
• CID: 5568211
• PubChem ID: 165596585
• Update Time: 2025-05-22

1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172531-95-0
• EN300-1594360

• Inchi： 1S/C6H5F5N4O/c7-2(8)1-15-4(6(9,10)11)3(5(12)16)13-14-15/h2H,1H2,(H2,12,16)
• InChI Key： QMPCXTATTMIDMS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1CC(F)F)(F)F

Computed Properties

• Exact Mass: 244.03835161g/mol
• Monoisotopic Mass: 244.03835161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide

Compound CAS No 2172531-95-0: 1-(2,2-Difluoroethyl)-5-(Trifluoromethyl)-1H-1,2,3-Triazole-4-Carboxamide

The compound with CAS No 2172531-95-0, known as 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a triazole ring system and several fluorinated substituents. The presence of the difluoroethyl and trifluoromethyl groups contributes to its distinct electronic and steric properties, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of fluorinated heterocycles. The triazole ring system is known for its aromaticity and stability, which are further enhanced by the fluorinated substituents. These properties make the compound an excellent candidate for applications in electronic materials, such as high-performance polymers and organic semiconductors. Researchers have demonstrated that the incorporation of this compound into polymer matrices can significantly improve their thermal stability and mechanical properties.

In addition to its role in materials science, this compound has also been explored for its potential in pharmaceutical applications. The triazole ring is a common motif in drug design due to its ability to form hydrogen bonds and interact with biological targets. The fluorinated substituents further enhance the compound's bioavailability and pharmacokinetic properties. Recent studies have shown that derivatives of this compound exhibit promising activity against various enzymes and receptors, making them potential leads for drug development.

The synthesis of 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines principles from organic chemistry and fluorination techniques. Key steps include the formation of the triazole ring through cyclization reactions and the introduction of fluorinated groups via electrophilic substitution or nucleophilic aromatic substitution. The use of catalysts such as palladium complexes has been shown to significantly improve the efficiency of these reactions.

One of the most recent breakthroughs in the study of this compound involves its application in green chemistry. Researchers have developed a novel synthesis pathway that utilizes renewable resources and minimizes waste generation. This approach not only reduces the environmental impact but also lowers production costs, making it more feasible for large-scale manufacturing.

In conclusion, CAS No 2172531-95-0, or 1-(2,2-difluoroethyl)-5-(trifluoromethyl)-1H-1,2,3-triazole-4-carboxamide, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and materials science.